Cas no 2424-73-9 (Ethanaminium,N,N-diethyl-N-methyl-2-(1-oxo-2,2-diphenylpropoxy)-, iodide (1:1))

• Product Name: Ethanaminium,N,N-diethyl-N-methyl-2-(1-oxo-2,2-diphenylpropoxy)-, iodide (1:1)
• CAS No: 2424-73-9
• Molecular Formula: C₂₂H₃₀NO₂^.I
• Molecular Weight: 437.1449
• CID: 286898
• PubChem ID: 17033

Ethanaminium,N,N-diethyl-N-methyl-2-(1-oxo-2,2-diphenylpropoxy)-, iodide (1:1) Properties

Names and Identifiers

• Ethanaminium,N,N-diethyl-N-methyl-2-(1-oxo-2,2-diphenylpropoxy)-, iodide (1:1)
• 2-(2,2-diphenylpropanoyloxy)ethyl-diethyl-methylazanium,iodide
• AMMONIUM, DIETHYL(2-HYDROXYETHYL)METHYL-, IODIDE, 2,2-DIPHENYLPROPIONATE
• DTXSID10947053
• Diethyl(2-hydroxyethyl)methylammonium iodide 2,2-diphenylpropionate
• 2424-73-9
• 2-[(2,2-Diphenylpropanoyl)oxy]-N,N-diethyl-N-methylethan-1-aminium iodide

• InChIKey： IREXPXRVGRSPKG-UHFFFAOYSA-M
• Inchi： InChI=1S/C22H30NO2.HI/c1-5-23(4,6-2)17-18-25-21(24)22(3,19-13-9-7-10-14-19)20-15-11-8-12-16-20;/h7-16H,5-6,17-18H2,1-4H3;1H/q+1;/p-1
• SMILES： [I-].CC[N+](CCOC(C(C1=CC=CC=C1)(C)C1=CC=CC=C1)=O)(C)CC

Computed Properties

• Exact Mass: 436.8969
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 467.132122
• Heavy Atom Count: 26
• Complexity: 386
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3